Cas no 2200316-79-4 (4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-5-(oxane-4-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-ylpyrimidine)

• Product Name: 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-5-(oxane-4-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-ylpyrimidine
• CAS No: 2200316-79-4
• MF: C₂₁H₂₈N₆O₂
• MW: 396.486023902893
• CID: 6346464
• PubChem ID: 126933068
• Update Time: 2025-09-26

4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-5-(oxane-4-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-5-(oxane-4-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-ylpyrimidine
• F6605-3276
• 2200316-79-4
• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[5-(oxane-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine
• AKOS032920920
• [2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(oxan-4-yl)methanone

• Inchi： 1S/C21H28N6O2/c1-14-7-15(2)27(24-14)20-8-19(22-13-23-20)25-9-17-11-26(12-18(17)10-25)21(28)16-3-5-29-6-4-16/h7-8,13,16-18H,3-6,9-12H2,1-2H3
• InChI Key： ZEFLEKOKWZCYHX-UHFFFAOYSA-N
• SMILES： O=C(C1CCOCC1)N1CC2CN(C3C=C(N4C(C)=CC(C)=N4)N=CN=3)CC2C1

Computed Properties

• Exact Mass: 396.22737416g/mol
• Monoisotopic Mass: 396.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-5-(oxane-4-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-ylpyrimidine

4-(3,5-Dimethyl-1H-Pyrazol-1-Yl)-6-5-(Oxane-4-Carbonyl)-Octahydropyrrolo[3,4-c]Pyrrol-2-Ylpyrimidine: A Novel Compound with Promising Therapeutic Potential

CAS No. 2200316-79-4 represents a structurally unique molecule that has garnered significant attention in biomedical research due to its potential applications in drug discovery and targeted therapy. This compound, specifically designated as 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-5-(oxane-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-ylpyrimidine, is characterized by its complex heterocyclic framework, which includes multiple pyrazole, oxane, and pyrrolidine rings. The molecular architecture of this compound is designed to interact with specific biological targets, making it a candidate for pharmacological intervention in various diseases.

The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is a common structural motif in pharmaceutical compounds due to its ability to modulate enzyme activity and receptor binding. In this case, the 3,5-dimethyl-1H-pyrazol-1-yl substituent introduces steric and electronic effects that enhance the compound's bioavailability and selectivity. The oxane-4-carbonyl group, a six-membered cyclic ether with a ketone functional group, further contributes to the molecule's hydrophobicity and membrane permeability, which are critical for drug delivery across biological barriers.

Recent studies have highlighted the synthetic pathways for this compound, emphasizing the importance of controlled oxidation and ring-closure reactions in its chemical synthesis. Researchers have employed green chemistry techniques to optimize the reaction conditions, reducing waste generation and energy consumption. This aligns with the growing emphasis on sustainable drug development in the pharmaceutical industry. The pyrrolidine ring, another key structural element, provides additional conformational flexibility, enabling the compound to adopt multiple binding modes with target proteins.

One of the most notable features of this compound is its potential application in anti-inflammatory therapy. Preclinical studies have demonstrated its ability to inhibit NF-κB signaling pathways, which are central to chronic inflammation and autoimmune diseases. The pyrazole and oxane components are believed to interact with kinase enzymes, modulating their activity and reducing pro-inflammatory cytokine production. This makes the compound a promising candidate for targeted therapies in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the pyrimidine ring system in this molecule has drawn attention for its role in DNA and RNA interactions. The pyrimidine ring, known for its ability to form hydrogen bonds with nucleic acids, may contribute to the compound's anti-cancer properties by interfering with DNA replication and transcription. Researchers are currently exploring its potential as a chemotherapeutic agent in solid tumors, where DNA damage is a critical factor in cell death.

The octahydropyrrolo[3,4-c]pyrrol system, a fused ring structure, adds another layer of complexity to the molecule's three-dimensional conformation. This structural feature is thought to enhance protein binding affinity by allowing the compound to adopt a specific orientation relative to its target. The hydrophobic interactions between the pyrrolidine and oxane rings may further stabilize this binding mode, improving the therapeutic efficacy of the compound.

Recent advances in computational modeling have provided insights into the molecular dynamics of this compound. Molecular docking studies suggest that the pyrazole and pyrimidine rings may form hydrogen bonds with specific amino acid residues in target proteins, while the oxane group may engage in hydrophobic interactions with hydrophobic pockets. These interactions are critical for target specificity and minimizing off-target effects, which are major challenges in drug development.

Furthermore, the lipophilicity of this compound, determined by its octanol-water partition coefficient, has been optimized to ensure effective penetration into cell membranes. This property is essential for targeting intracellular proteins and nucleic acids, which are often difficult to access with hydrophilic drugs. The pyrazole and pyrrolidine rings contribute to this lipophilicity, while the oxane group enhances solubility in aqueous environments.

Current research is also investigating the metabolic stability of this compound in in vivo models. Studies have shown that the pyrazole and oxane groups are resistant to enzymatic degradation, ensuring prolonged drug action. However, the pyrimidine ring may be susceptible to oxidative metabolism, which could affect the half-life of the compound in the bloodstream. Optimizing these metabolic properties is a key focus for pharmacokinetic studies.

The potential applications of this compound extend beyond anti-inflammatory and anti-cancer therapies. Researchers are exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's, where protein misfolding and neuroinflammation are key pathological features. The ability of the compound to modulate inflammatory pathways and protein aggregation makes it a promising candidate for disease-modifying therapies.

In conclusion, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-5-(oxane-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-ylpyrimidine represents a significant advancement in structural biology and drug design. Its unique heterocyclic framework, combined with the functional groups such as pyrazole, oxane, and pyrimidine, positions it as a versatile compound for targeted therapies in various diseases. Ongoing research in synthetic chemistry, computational modeling, and preclinical studies is expected to further elucidate its therapeutic potential and mechanism of action in the near future.